Cas no 5541-74-2 (7-Quinolinecarboxaldehyde,8-hydroxy-5-methyl-)

• Product Name: 7-Quinolinecarboxaldehyde,8-hydroxy-5-methyl-
• CAS No: 5541-74-2
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 380218
• PubChem ID: 282701
• Update Time: 2025-04-19

7-Quinolinecarboxaldehyde,8-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinecarboxaldehyde,8-hydroxy-5-methyl-
• 5-methyl-8,9-dihydro-benzo[6,7]cyclohepta[1,2,3-de]furo[3,2-h]tetrazolo[5,1-a]phthalazine
• 5-Methyl-8-hydroxy-chinolin-7-carbaldehyd
• 6-Methyl-9,10-dihydro-benzo< 4,5> cyclohepta< 1,2,3-i,j> tetrazolo< 1,5-c> furo< 2,3-f> phtalazin
• 8-hydroxy-5-methyl-quinoline-7-carbaldehyde
• AC1L7HI7
• methyl-5 dihydro-8,9 benzo< 6,7> cyclohepta< 1,2,3-de> furo< 3,2-h> tetrazolo< 5,1-a> phtalazine
• 8-hydroxy-5-methylquinoline-7-carbaldehyde
• DTXSID00970754
• 5541-74-2
• NSC-136518
• NSC136518

• Inchi： 1S/C11H9NO2/c1-7-5-8(6-13)11(14)10-9(7)3-2-4-12-10/h2-6,14H,1H3
• InChI Key： GMNJGAIYTKQSMP-UHFFFAOYSA-N
• SMILES： OC1=C(C=O)C=C(C)C2=CC=CN=C21

Computed Properties

• Exact Mass: 187.06337
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19
• LogP: 2.06130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolines